N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide

• IUPAC Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)pyrimidine-2-carboxamide
• InChI: InChI=1S/C16H11N5OS/c22-15(14-17-6-3-7-18-14)19-12-5-2-1-4-11(12)13-10-21-8-9-23-16(21)20-13/h1-10H,(H,19,22)
• InChI Key: SFRYHGMSIZWXCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=CSC3=N2)NC(=O)C4=NC=CC=N4
• Molecular Formula: C16H11N5OS
• Molecular Weight: 321.4 g/mol

Description

“N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds. This compound is part of the azole heterocycles that include imidazoles and thiazoles. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Synthesis Analysis

The synthesis of imidazole-containing compounds like “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide” often involves the use of catalyst-free green chemical syntheses. This synthetic methodology offers several advantages, such as excellent yields with high purity.

Molecular Structure Analysis

The molecular structure of “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide” is characterized by the presence of an imidazole ring, which is a five-membered heterocyclic moiety. The imidazole ring contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The chemical reactions involving “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide” occur through an ordered sequence of steps, involving amine-induced N-deprotection.

Physical And Chemical Properties Analysis

Thiazole, a component of “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide”, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antitubercular Activity

The compound has garnered attention as a potential antitubercular agent. Researchers have designed and synthesized novel derivatives of imidazo-[2,1-b]-thiazole and benzo-[d]-imidazo-[2,1-b]-thiazole carboxamides. Among these, benzo-[d]-imidazo-[2,1-b]-thiazole derivative IT10 demonstrated remarkable activity against Mycobacterium tuberculosis (Mtb) H37Ra, with an IC₉₀ of 7.05 μM and an IC₅₀ of 2.32 μM. . These findings suggest the compound’s potential as an antimycobacterial agent.

Selective Inhibition of Mtb

. This selectivity is crucial for developing targeted therapies against tuberculosis.

Molecular Docking Studies

. Such insights aid in drug design and optimization.

Bis-Heterocycles and Biological Activities

The compound’s bis-heterocyclic structure aligns with diverse biological and pharmaceutical activities. .

Cytotoxic Activity

Certain derivatives of this compound have demonstrated cytotoxic activity. .

Other Potential Applications

While the above applications are well-documented, ongoing research may uncover additional uses for this compound. Its unique structure and pharmacological properties warrant further investigation in areas such as kinase inhibition, DNA interactions, and other disease targets.

Mechanism of Action

Target of Action

Thiazole derivatives, which include imidazo[2,1-b]thiazole, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It is known that thiazole derivatives can interact with various targets to exert their effects . For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .

Biochemical Pathways

It is known that thiazole derivatives can affect various biochemical pathways due to their diverse biological activities . For instance, some thiazole derivatives have been found to exhibit antitumor and cytotoxic activity, suggesting that they may affect pathways related to cell proliferation and survival .

Pharmacokinetics

A study on similar compounds has predicted their adme properties in silico .

Result of Action

It is known that thiazole derivatives can have various effects at the molecular and cellular level due to their diverse biological activities . For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .

Safety and Hazards

The safety information for “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide” indicates that it has some hazards associated with it. It has been labeled with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H302-H315-H319-H335, and the precautionary statements include P261-P305+P351+P338.

Future Directions

The future directions for “N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)pyrimidine-2-carboxamide” and similar compounds could involve further exploration of their potential biological activities. Given the diverse biological activities of thiazole derivatives, there is potential for the development of new drugs with lesser side effects.